Ethyl 5-(3,4-dimethoxyphenyl)-1H-pyrazole-3-carboxylate
Overview
Description
Ethyl 5-(3,4-dimethoxyphenyl)-1H-pyrazole-3-carboxylate, also known as Ethyl 5-DMPPC, is an organic compound used in scientific research. It is a derivative of pyrazole, a heterocyclic aromatic compound with a five-membered ring structure. It is a white crystalline solid with a melting point of 127-128°C and a molecular weight of 250.3 g/mol. Ethyl 5-DMPPC has been used in a variety of research applications, including in studies of biochemical and physiological effects.
Scientific Research Applications
Synthesis and Characterization
This compound is synthesized through a cyclization reaction involving monocarbonyl curcuminoid and ethyl hydrazinobenzoate .
DNA Interaction Studies
The compound has been evaluated for its potential interaction with DNA. Studies like DNA thermal denaturation and viscosity measurements indicate significant intercalation binding, which suggests that it can increase DNA melting temperature and viscosity .
Cytotoxicity Against Tumor Cells
Research has been conducted to assess the cytotoxic effects of this compound against resistant and non-resistant tumor cell lines. However, it has not shown re-sensitization of drug-resistant breast cancer cells or multidrug resistance (MDR) reversal .
Potential as a Flavouring Agent
While not directly related to the compound , similar structures have been evaluated by the European Food Safety Authority (EFSA) for their potential as flavouring agents. This suggests possible applications in food science for related compounds .
Theoretical Studies on Dynamic Behaviors
Theoretical studies have been performed on similar compounds to understand their rotamers and dynamic behaviors. Such studies are crucial for predicting the reactivity and stability of the compound under different conditions .
Drug Development
Given its structural features, such as the presence of a pyrazole ring and dimethoxyphenyl groups, this compound could be a candidate for drug development, especially considering the importance of nitrogen-containing heterocycles in pharmaceuticals .
properties
IUPAC Name |
ethyl 3-(3,4-dimethoxyphenyl)-1H-pyrazole-5-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O4/c1-4-20-14(17)11-8-10(15-16-11)9-5-6-12(18-2)13(7-9)19-3/h5-8H,4H2,1-3H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CAQNSZCAYSIBJX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=NN1)C2=CC(=C(C=C2)OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-(3,4-dimethoxyphenyl)-1H-pyrazole-3-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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